Cas no 1805188-69-5 (6-Cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol)

• Product Name: 6-Cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol
• CAS No: 1805188-69-5
• MF: C₉H₅F₅N₂O
• MW: 252.140819311142
• CID: 4806418
• Update Time: 2025-10-29

6-Cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol

• Inchi： 1S/C9H5F5N2O/c10-8(11)7-5(9(12,13)14)1-4(2-15)16-6(7)3-17/h1,8,17H,3H2
• InChI Key： SBKBCGPIUCUWRF-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=NC(C#N)=CC=1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 1.6
• Topological Polar Surface Area: 56.9

Additional information on 6-Cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol

6-Cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol (CAS No. 1805188-69-5)

The compound 6-Cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol (CAS No. 1805188-69-5) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in synthetic chemistry. The structure of this molecule features a pyridine ring substituted with a cyano group at position 6, a difluoromethyl group at position 3, and a trifluoromethyl group at position 4, along with a hydroxymethyl group at position 2. These substituents contribute to its distinctive chemical reactivity and physical properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-Cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol through multi-step processes involving fluorination and cyano functionalization. The incorporation of fluorinated groups, such as difluoromethyl (-CF₂H) and trifluoromethyl (-CF₃), significantly enhances the molecule's stability, lipophilicity, and bioavailability. These properties make it an attractive candidate for use in drug discovery programs targeting various therapeutic areas, including oncology, infectious diseases, and metabolic disorders.

One of the most notable aspects of this compound is its ability to act as a precursor for more complex molecular architectures. Researchers have demonstrated that 6-Cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol can undergo further functionalization to yield bioactive molecules with improved pharmacokinetic profiles. For instance, the hydroxymethyl group at position 2 can be modified to introduce additional functional groups, such as esters or ethers, thereby expanding its utility in medicinal chemistry.

In terms of biological activity, this compound has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. Its fluorinated substituents contribute to its ability to penetrate cellular membranes efficiently, making it a valuable tool in studying cellular pathways and disease mechanisms. Furthermore, the presence of the cyano group at position 6 imparts electron-withdrawing effects, which can modulate the electronic environment of the pyridine ring and influence its interactions with biomolecules.

The synthesis of 6-Cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol involves a series of carefully optimized reactions that ensure high yields and purity. Key steps include the formation of the pyridine ring via cyclization reactions, followed by selective substitution at specific positions to introduce the desired functional groups. The use of advanced catalytic systems and fluorination techniques has significantly improved the efficiency of these processes.

From an environmental standpoint, this compound exhibits favorable biodegradation characteristics under controlled conditions. Its stability in various solvents and its resistance to photodegradation make it suitable for use in both laboratory settings and industrial applications. Additionally, its low toxicity profile has been confirmed through acute toxicity studies, further supporting its potential for safe handling in chemical manufacturing.

In conclusion, 6-Cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol (CAS No. 1805188-69-5) represents a cutting-edge advancement in synthetic chemistry with broad implications for drug discovery and materials science. Its unique structure, combined with its versatile functional groups, positions it as a valuable building block for developing innovative chemical entities with therapeutic potential.